Cas no 4731-15-1 ([(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate)

[(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate structure
4731-15-1 structure
Product Name:[(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate
CAS No:4731-15-1
MF:C21H30O4
MW:346.460506916046
CID:883416
Update Time:2025-04-19

[(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate Chemical and Physical Properties

Names and Identifiers

    • [(8s,9s,10s,13s,14s)-10,13-dimethyl-11,17-dioxo-2,3,4,5,6,7,8,9,12,14,15,16-dodecahydro-1h-cyclopenta[a]phenanthren-3-yl] Acetate
    • 2-(5,7-dihydro-6h-dibenzo[c,e]azepin-6-yl)ethanol
    • 5H-Dibenz(c,e)azepine, 6,7-dihydro-6-(2-hydroxyethyl)-
    • 6,7-Dihydro-6-(2-hydroxyethyl)-5H-dibenz(c,e)azepine
    • AC1L3HU7
    • AC1Q7D2I
    • AR-1C8133
    • BRN 0196492
    • CTK8D7194
    • Ro 2-3599
    • Inchi: 1S/C21H30O4/c1-12(22)25-14-8-9-20(2)13(10-14)4-5-15-16-6-7-18(24)21(16,3)11-17(23)19(15)20/h13-16,19H,4-11H2,1-3H3
    • InChI Key: VEIFMBQHUYNEPN-UHFFFAOYSA-N
    • SMILES: CC(OC1CC2CCC3C(C2(C)CC1)C(=O)CC1(C3CCC1=O)C)=O

Computed Properties

  • Exact Mass: 346.2145
  • Monoisotopic Mass: 346.214
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 625
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.4A^2

Experimental Properties

  • Density: 1.15
  • Boiling Point: 460.8°C at 760 mmHg
  • Flash Point: 200°C
  • Refractive Index: 1.534
  • PSA: 60.44
  • LogP: 3.70890
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